Cas no 81741-28-8 (tributyltetradecylphosphonium chloride)

• Product Name: tributyltetradecylphosphonium chloride
• CAS No: 81741-28-8
• MF: C₂₆H₅₆ClP
• MW: 435.149608612061
• MDL: MFCD02683027
• CID: 60369
• PubChem ID: 9889168
• Update Time: 2025-06-15

tributyltetradecylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• tributyltetradecylphosphonium chloride
• Tetradecyltributylphosphonium chloride
• Tributyltetradecyl-phosphonium chloride
• (Tri-n-butyl)-n-tetradecylphosphonium chloride
• tributyl(tetradecyl)phosphanium,chloride
• Bellacide 350
• Tributyl-tetradecylphosphonium chloride
• TTPC
• SCHEMBL358875
• Tox21_303556
• Tributyl(tetradecyl)phosphonium chloride
• NS00090237
• EPA Pesticide Chemical Code 128824
• Tributyl(tetradecyl)phosphoniumchloride
• Caswell No. 866A
• CAS-81741-28-8
• MFCD02683027
• FT-0688175
• W-111555
• UNII-82832Q4G52
• Tox21_202009
• EINECS 279-808-2
• F0001-2100
• 81741-28-8
• AKOS015833154
• TRIBUTYL-TETRADECYLPHOSPHONIUMCHLORIDE
• Tri-N-butyl tetradecyl phosphonium chloride
• DTXSID9034997
• NCGC00259558-01
• tributyl(tetradecyl)phosphanium;chloride
• Q27269315
• 82832Q4G52
• NCGC00257372-01
• CHEMBL3183454
• Tri-N-butyltetradecylphosphonium chloride
• Phosphonium, tributyltetradecyl-, chloride
• DTXCID7014997
• Tributyl tetradecyl phosphonium chloride
• A864502
• Phosphonium, tributyltetradecyl-, chloride (9CI)
• Belclene 350
• Bellacide 355
• Cyphos IL 167
• A11276
• TRIBUTYL(TETRADECYL)PHOSPHANIUM CHLORIDE
• AKUNSPZHHSNFFX-UHFFFAOYSA-M
• Tributyltetradecyl phosphonium chloride
• DB-372130

• MDL： MFCD02683027
• Inchi： 1S/C26H56P.ClH/c1-5-9-13-14-15-16-17-18-19-20-21-22-26-27(23-10-6-2,24-11-7-3)25-12-8-4;/h5-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： AKUNSPZHHSNFFX-UHFFFAOYSA-M
• SMILES： [Cl-].CCCCCCCCCCCCCC[P+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 434.38100
• Monoisotopic Mass: 434.380816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 7.10940

tributyltetradecylphosphonium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331,H302,H314,H318,H400,H410
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R22;R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R22; R34
• Packing Group：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tributyltetradecylphosphonium chloride

Tributyltetradecylphosphonium Chloride (CAS No. 81741-28-8): An Overview of Its Properties and Applications

Tributyltetradecylphosphonium chloride (CAS No. 81741-28-8) is a quaternary phosphonium salt that has gained significant attention in recent years due to its unique properties and diverse applications in various fields, including chemistry, biology, and materials science. This compound is characterized by its high thermal stability, low volatility, and excellent solvating ability, making it a valuable component in numerous industrial and research processes.

The molecular structure of tributyltetradecylphosphonium chloride consists of a central phosphorus atom bonded to three butyl groups and one tetradecyl group, with a chloride ion as the counterion. This structure imparts the compound with a combination of hydrophobic and hydrophilic properties, which are crucial for its performance in various applications. The long alkyl chain provides enhanced solubility in organic solvents, while the quaternary phosphonium core ensures high ionic conductivity and stability.

In the field of green chemistry, tributyltetradecylphosphonium chloride has been extensively studied as an environmentally friendly alternative to traditional organic solvents. Its low toxicity and biodegradability make it suitable for use in sustainable chemical processes. Recent research has demonstrated its effectiveness in catalytic reactions, particularly in the synthesis of fine chemicals and pharmaceutical intermediates. For example, a study published in the Journal of Catalysis highlighted the use of tributyltetradecylphosphonium chloride as a phase transfer catalyst in the synthesis of chiral compounds, achieving high yields and enantioselectivities.

In the realm of materials science, tributyltetradecylphosphonium chloride has found applications in the development of advanced materials such as ionic liquids and polymer electrolytes. Ionic liquids based on this compound exhibit excellent thermal stability and low vapor pressure, making them ideal for use in electrochemical devices such as batteries and fuel cells. A recent study published in Advanced Materials reported the use of tributyltetradecylphosphonium chloride-based ionic liquids as electrolytes in lithium-ion batteries, demonstrating improved battery performance and safety.

The pharmaceutical industry has also shown interest in tributyltetradecylphosphonium chloride. Its ability to enhance the solubility and bioavailability of poorly soluble drugs makes it a promising excipient for drug delivery systems. Research published in the International Journal of Pharmaceutics explored the use of tributyltetradecylphosphonium chloride as a solubilizing agent for poorly water-soluble drugs, resulting in significant improvements in drug dissolution rates and therapeutic efficacy.

In addition to its chemical properties, tributyltetradecylphosphonium chloride has been investigated for its potential biological activities. Studies have shown that this compound exhibits antimicrobial properties against various bacterial strains, making it a potential candidate for developing new antimicrobial agents. A study published in the Journal of Applied Microbiology reported that tributyltetradecylphosphonium chloride effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential use in medical applications such as wound healing and infection control.

The environmental impact of tributyltetradecylphosphonium chloride is another area of active research. While it is generally considered to be biodegradable and non-toxic, ongoing studies are being conducted to assess its long-term effects on ecosystems. These studies aim to ensure that the compound can be used safely and sustainably in industrial processes without causing adverse environmental impacts.

In conclusion, tributyltetradecylphosphonium chloride (CAS No. 81741-28-8) is a versatile compound with a wide range of applications across multiple fields. Its unique properties make it an attractive choice for green chemistry processes, advanced materials development, pharmaceutical formulations, and potential biological applications. As research continues to uncover new uses and benefits, this compound is likely to play an increasingly important role in future scientific and industrial innovations.